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Compound of Interest

Compound Name: MOPS-d15

Cat. No.: B12303388

Essential Safety and Handling Guide for MOPS-
d15

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling MOPS-d15 in a laboratory setting. It is designed to be a primary
resource for researchers, scientists, and professionals in drug development, ensuring safe and
compliant handling of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

MOPS-d15, a deuterated form of 3-(N-morpholino)propanesulfonic acid, is treated with the
same safety precautions as its non-deuterated counterpart, MOPS. While not classified as
hazardous under GHS, it can cause irritation upon contact.[1][2] Adherence to proper PPE
protocols is crucial to minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:

o Eye Protection: Chemical safety goggles are mandatory to protect against dust particles and
splashes.[3][4]

e Hand Protection: Wear compatible, chemical-resistant gloves.[3][5][6] Nitrile rubber gloves
are a suitable option.[4] It is important to use proper glove removal technique to avoid skin
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contact.[6]

o Skin and Body Protection: A lab coat or long-sleeved clothing should be worn to prevent skin
contact.[1][4]

» Respiratory Protection: Under normal laboratory use with adequate ventilation, respiratory
protection is not typically required.[4] However, if dust is generated or ventilation is poor, a
NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[4]

Hazard GHS Classification Recommended PPE

Chemical-resistant gloves,

Skin Irritation Category 2[1][2] ) )
Protective clothing
Eye Irritation Category 2[1][2] Chemical safety goggles
) o Use in a well-ventilated area;
Respiratory Irritation STOT SE 3[1][2]

respirator if needed

Operational Plan: Step-by-Step Handling
Procedures

Proper handling of MOPS-d15 is essential to maintain its integrity and ensure a safe laboratory
environment.

1. Preparation and Weighing:

Always handle MOPS-d15 in a well-ventilated area, such as a fume hood, to minimize
inhalation of dust.[3]

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Wash hands thoroughly after handling the compound.

2. Solution Preparation:

When dissolving MOPS-d15, add the solid to the solvent slowly to avoid splashing.
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Stir the mixture gently until the solid is fully dissolved.

3. Storage:

Store MOPS-d15 in a tightly closed container in a cool, dry, and well-ventilated place.[3][5][7]

Avoid storing with incompatible materials such as strong oxidizing agents and strong bases.

[4117]

Disposal Plan

All chemical waste must be disposed of in accordance with federal, state, and local
environmental regulations.[3]

1. Waste Collection:

e Collect excess MOPS-d15 solid and any contaminated materials (e.g., weigh boats, paper
towels) in a designated and clearly labeled chemical waste container.[3]

2. Liquid Waste:

e Aqueous solutions of MOPS-d15 should also be collected in a labeled chemical waste
container. Do not pour down the drain unless permitted by local regulations.

3. Final Disposal:

o Contact a licensed professional waste disposal service to arrange for the removal and
disposal of the chemical waste.[3][6]

Contaminated packaging should be disposed of as unused product.[6]

Experimental Workflow for Handling MOPS-d15

The following diagram illustrates the standard workflow for the safe handling of MOPS-d15
from receipt to disposal.
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Caption: Workflow for Safe Handling of MOPS-d15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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